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Compound of Interest

Compound Name: 4-Acetamidobenzenesulfonamide

Cat. No.: B121751

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed laboratory procedures for the
handling, synthesis, purification, and analysis of 4-Acetamidobenzenesulfonamide.

Compound Information
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Property Value

Chemical Name N-(4-sulfamoylphenyl)acetamide

4-Acetamidobenzenesulfonamide, N-

Synonyms -
Acetylsulfanilamide
CAS Number 121-61-9
Molecular Formula CsH10N203S
Molecular Weight 214.24 g/mol
Appearance White to light beige crystalline powder[1]
Melting Point 219 °C[2]
Soluble in DMSO and dimethylformamide
Solubility (approx. 30 mg/mL). Sparingly soluble in
aqueous buffers.
Room temperature, in a cool and dark place
Storage

(<15°C is recommended)[3]

Safety and Handling

Warning: This material should be considered hazardous. Always consult the full Safety Data
Sheet (SDS) before use.

General Precautions:

Avoid contact with skin, eyes, and clothing.[4]

Do not ingest or inhale.

Wash hands thoroughly after handling.[4]

Use in a well-ventilated area or with a local exhaust system.[4]

Prevent dispersion of dust.[4]
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Personal Protective Equipment (PPE):

o Wear appropriate protective gloves, clothing, and eye/face protection.[5]

First Aid Measures:

If inhaled: Remove to fresh air. Seek medical attention if you feel unwell.[4]

In case of skin contact: Immediately wash with plenty of water and soap.[6]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[5]

If swallowed: Rinse mouth and seek medical attention.

Experimental Protocols
Synthesis of 4-Acetamidobenzenesulfonamide

This protocol describes the synthesis of 4-Acetamidobenzenesulfonamide from 4-
acetamidobenzenesulfonyl chloride.

Materials:

o 4-Acetamidobenzenesulfonyl chloride
o Concentrated ammonia solution (28%)
 Dilute sulfuric acid

e Cold water

o Erlenmeyer flask (125 mL)

e Stirring rod

e Heating apparatus

e Vacuum filtration apparatus
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Procedure:

In a 125 mL Erlenmeyer flask, cautiously add 15 mL of concentrated agueous ammonia to
the crude 4-acetamidobenzenesulfonyl chloride.[7]

e Avigorous reaction with the evolution of heat will occur. Stir the mixture with a stirring rod to
break up any lumps until a smooth, thin paste is obtained.[2][6]

e Heat the mixture at 70-80°C for 30 minutes with occasional stirring.[6]
e Cool the mixture.

e Neutralize the mixture with dilute sulfuric acid.

o Collect the precipitated product by vacuum filtration.

e Wash the product with cold water.[2]

e Air dry the product on the filter.

Expected Yield: While the specific yield can vary, a patent describing a similar process reports
yields of over 90%.[8][9]

Purification by Recrystallization

Materials:

e Crude 4-Acetamidobenzenesulfonamide
e Hot water

o Beaker

e Heating apparatus

e Ice bath

e Vacuum filtration apparatus
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Procedure:

e Dissolve the crude 4-Acetamidobenzenesulfonamide in a minimum amount of boiling
water.[7]

¢ Allow the solution to cool slowly to room temperature.
o Further cool the solution in an ice bath to induce crystallization.[7]
o Collect the colorless crystals by vacuum filtration.[2]

» Dry the purified product.

Analytical Methods

o Purity Analysis: A purity of >98.0% can be confirmed by HPLC.[3][10]

Technique Key Data

Spectra available in public databases can be

1H NMR , ,
used for structural confirmation.[11][12]

13C NMR Spectral data is available for reference.[5]
Key functional groups can be identified using IR
spectroscopy. Reference spectra are available.

R [13] For N-(4-((4-benzylpiperazin-1-
yl)sulfonyl)phenyl)acetamide, characteristic
peaks are observed at 3337, 1680, 1590, 1528,
1314, and 1160 cm~1,[14]

Visualizations
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Caption: Synthesis and Purification Workflow.
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Caption: Analytical Workflow for Quality Control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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